Cas no 57248-12-1 (Methanone, (2,5-dibromo-3-thienyl)(2,5-dimethyl-3-thienyl)-)

• Product Name: Methanone, (2,5-dibromo-3-thienyl)(2,5-dimethyl-3-thienyl)-
• CAS No: 57248-12-1
• MF: C₁₁H₈Br₂OS₂
• MW: 380.118618965149
• CID: 346023
• PubChem ID: 68141873
• Update Time: 2025-04-19

Methanone, (2,5-dibromo-3-thienyl)(2,5-dimethyl-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,5-dibromo-3-thienyl)(2,5-dimethyl-3-thienyl)-
• (2,5-dibromothiophen-3-yl)-(2,5-dimethylthiophen-3-yl)methanone
• SCHEMBL11848129
• 57248-12-1
• (2,5-Dibromothiophen-3-yl)(2,5-dimethylthiophen-3-yl)methanone
• DTXSID10738064

• Inchi： 1S/C11H8Br2OS2/c1-5-3-7(6(2)15-5)10(14)8-4-9(12)16-11(8)13/h3-4H,1-2H3
• InChI Key： YQHMZVRZEXWGEA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(S1)Br)C(C1C=C(C)SC=1C)=O

Computed Properties

• Exact Mass: 377.83834
• Monoisotopic Mass: 377.83833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 17.07